1-(2-Methylphenyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(2-methylphenyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C21H23N3O/c1-3-12-23-19-11-7-5-9-17(19)22-21(23)16-13-20(25)24(14-16)18-10-6-4-8-15(18)2/h4-11,16H,3,12-14H2,1-2H3
• InChI Key: JJGJNAFYZKTREZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC=CC=C4C
• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol

Description

1-(2-Methylphenyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one, also known as MPBP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry.

Scientific Research Applications

Chemical Properties and Synthesis

Research on compounds with similar structures, such as benzimidazole derivatives, focuses on the fascinating variability in their chemistry, including preparation procedures and properties in both their free organic state and as complex compounds. These studies delve into the spectroscopic properties, structural analyses, magnetic properties, and biological and electrochemical activities of such compounds. The review identifies potential areas for further investigation, particularly in the exploration of analogues currently unknown, underscoring the depth of chemical properties and synthesis strategies available for exploration (Boča, Jameson, & Linert, 2011).

Biological Activities

The biological applications of structurally related compounds, especially in the context of their antimicrobial properties and interactions with biological receptors, are significant. For example, studies on the safety and biological effects of methyl paraben and propyl paraben, which share functional groups with the chemical of interest, provide insights into their interactions within biological systems, including absorption, metabolism, and excretion processes, as well as their acute and chronic toxicity levels (Soni, Taylor, Greenberg, & Burdock, 2002).

Optoelectronic Materials

Quinazoline and pyrimidine derivatives, which resemble the core structure of the compound , are extensively researched for their applications in optoelectronic materials. These compounds are pivotal in the development of luminescent elements, photoelectric conversion elements, and image sensors due to their incorporation into π-extended conjugated systems. The electroluminescent properties of such materials are crucial for fabricating devices like organic light-emitting diodes (OLEDs) and highly efficient red phosphorescent OLEDs, demonstrating the potential of similar compounds in the field of optoelectronics (Lipunova, Nosova, Charushin, & Chupakhin, 2018).